Cas no 70785-61-4 (D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid)
D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-(4-Hydroxy-6-methylnicotinamido)-2-(4-hydroxyphenyl)acetic acid
- 2-(4-HYDROXY-6-METHYLNICOTINAMIDO)-2-(4-HYDROXYPHENYL)ACETIC ACID
- APG
- Benzeneaceticacid, 4-hydroxy-a-[[(4-hydroxy-6-methyl-3-pyridinyl)carbonyl]amino]-,(R)- (9CI)
- BCP12003
- (R)-2-(4-Hydroxy-6-methylnicotinamido)-2-(4-hydroxyphenyl)aceticacid
- CS-0153123
- DS-18009
- AKOS016004529
- AC-8748
- D-alpha-(6-Methyl-4-hydroxy-nicotinic acid amide)-p-hydroxyphenyl acetic acid
- 70785-61-4
- A836994
- MFCD09033158
- C76259
- (2R)-2-(4-hydroxyphenyl)-2-[(6-methyl-4-oxo-1H-pyridine-3-carbonyl)amino]acetic acid
- (R)-(4-hydroxyphenyl)[(6-methyl-4-oxo-1H-pyridin-3-yl)formamido]acetic acid
- D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid
-
- MDL: MFCD09033158
- Inchi: 1S/C15H14N2O5/c1-8-6-12(19)11(7-16-8)14(20)17-13(15(21)22)9-2-4-10(18)5-3-9/h2-7,13,18H,1H3,(H,16,19)(H,17,20)(H,21,22)/t13-/m1/s1
- InChI Key: UNZMURWBBRKTNN-CYBMUJFWSA-N
- SMILES: OC([C@@H](C1C=CC(=CC=1)O)NC(C1=CNC(C)=CC1=O)=O)=O
Computed Properties
- Exact Mass: 302.09000
- Monoisotopic Mass: 302.09027155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.448
- Boiling Point: 661.7 °C at 760 mmHg
- Flash Point: 354 °C
- Refractive Index: 1.628
- PSA: 119.75000
- LogP: 1.74780
D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 094954-5g |
D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid |
70785-61-4 | 95+% | 5g |
3981.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 094954-25g |
D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid |
70785-61-4 | 95+% | 25g |
10566.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 094954-1g |
D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid |
70785-61-4 | 95+% | 1g |
1056.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JR503-20g |
D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid |
70785-61-4 | 95+% | 20g |
344.0CNY | 2021-07-10 | |
| TRC | M780540-250mg |
D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid |
70785-61-4 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M780540-500mg |
D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid |
70785-61-4 | 500mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M780540-2.5g |
D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid |
70785-61-4 | 2.5g |
$ 295.00 | 2022-06-03 | ||
| Alichem | A019110367-5g |
(R)-2-(4-Hydroxy-6-methylnicotinamido)-2-(4-hydroxyphenyl)acetic acid |
70785-61-4 | 95% | 5g |
$192.60 | 2023-09-01 | |
| Alichem | A019110367-10g |
(R)-2-(4-Hydroxy-6-methylnicotinamido)-2-(4-hydroxyphenyl)acetic acid |
70785-61-4 | 95% | 10g |
$290.00 | 2023-09-01 | |
| Alichem | A019110367-25g |
(R)-2-(4-Hydroxy-6-methylnicotinamido)-2-(4-hydroxyphenyl)acetic acid |
70785-61-4 | 95% | 25g |
$591.60 | 2023-09-01 |
D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid Suppliers
D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid
Comprehensive Overview of D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid (CAS No. 70785-61-4)
D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid (CAS No. 70785-61-4) is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS number, is a derivative of nicotinic acid and hydroxyphenyl acetic acid, combining unique structural features that make it valuable in drug development and metabolic studies. Its molecular structure includes a 6-methyl-4-hydroxy-nicotinic acidamide moiety linked to a p-hydroxyphenyl acetic acid group, which contributes to its biological activity and stability.
In recent years, the demand for D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid has grown due to its potential role in addressing modern health challenges. Researchers are particularly interested in its applications in metabolic disorders, anti-inflammatory therapies, and neuroprotective agents. With the rise of chronic diseases such as diabetes and neurodegenerative conditions, compounds like this are being explored for their ability to modulate key biochemical pathways. For instance, its hydroxyphenyl acetic acid component is known to exhibit antioxidant properties, which are crucial in combating oxidative stress—a common factor in aging and disease progression.
The synthesis and characterization of CAS No. 70785-61-4 involve advanced organic chemistry techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the purity and consistency of the compound, which is critical for its use in preclinical and clinical studies. The compound’s 6-methyl-4-hydroxy-nicotinic acidamide segment also makes it a candidate for further derivatization, enabling the development of novel analogs with enhanced efficacy and reduced side effects.
From an industrial perspective, D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid is manufactured under stringent quality control standards to meet the requirements of pharmaceutical-grade materials. Its production scale-up is a topic of interest, as optimizing yield and minimizing environmental impact are priorities for sustainable chemistry. Companies specializing in fine chemicals and custom synthesis often highlight this compound in their portfolios, catering to the growing demand from biotech startups and academic research institutions.
In the context of search engine trends, queries related to CAS No. 70785-61-4 often include terms like "nicotinic acid derivatives", "hydroxyphenyl acetic acid applications", and "metabolic pathway modulators". These keywords reflect the compound’s relevance in cutting-edge research and its potential to address unmet medical needs. Additionally, discussions on AI-driven drug discovery frequently mention such compounds, as machine learning models are increasingly used to predict their interactions with biological targets.
Looking ahead, the future of D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid appears promising, with ongoing studies exploring its mechanisms of action and therapeutic potential. As the scientific community continues to unravel its properties, this compound may play a pivotal role in the next generation of precision medicine and personalized therapeutics. Its versatility and unique chemical profile ensure that it remains a subject of interest for researchers and industry professionals alike.
70785-61-4 (D-α-(6-Methyl-4-hydroxy-nicotinic Acidamide)-p-hydroxyphenyl Aceticacid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)